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Compound of Interest

Compound Name: 11-HydroxyNonadecanoyl-CoA

Cat. No.: B15545289 Get Quote

For researchers, scientists, and drug development professionals, it is important to note that

commercial sources for 11-HydroxyNonadecanoyl-CoA have not been identified in a review

of publicly available data. Furthermore, specific application notes, experimental protocols, and

detailed research applications for this particular long-chain fatty acyl-CoA are not available in

the current scientific literature.

While public chemical databases like PubChem contain entries for structurally similar

molecules such as 11-hydroxyoctadecanoyl-CoA and 2-hydroxynonadecanoic acid, information

regarding 11-HydroxyNonadecanoyl-CoA is conspicuously absent. This suggests that the

compound is not a standard commercially available product and may require custom synthesis

for research purposes.

General Research Context of Long-Chain Acyl-CoA
Esters
Long-chain fatty acyl-CoA esters are a class of molecules that play a crucial role as key

intermediates and signaling molecules in numerous metabolic pathways. Research has shown

their involvement in:

Lipid Metabolism and Insulin Sensitivity: The concentration of long-chain acyl-CoAs in

muscle tissue is considered a direct indicator of intracellular lipid metabolism. Altered levels

have been associated with insulin resistance.
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Cell Signaling: These molecules can act as regulatory molecules, influencing the activity of

various enzymes and transcription factors. They are involved in processes such as

glycerolipid and glycerophospholipid biosynthesis, β-oxidation, and cellular differentiation.[1]

Regulation of Cellular Processes: The intracellular levels of free unbound acyl-CoA esters

are tightly regulated and are buffered by specific acyl-CoA binding proteins.[2] They are

potent regulators of enzymes and ion channels.[3]

Given the general functions of related molecules, it could be hypothesized that 11-
HydroxyNonadecanoyl-CoA, if synthesized, might be investigated for its potential role in

similar biological processes. However, without experimental data, any specific application

remains speculative.

Due to the lack of specific information on 11-HydroxyNonadecanoyl-CoA, the creation of

detailed application notes, experimental protocols, quantitative data tables, and signaling

pathway diagrams as requested is not possible at this time. Researchers interested in this

compound would likely need to begin with chemical synthesis and proceed with foundational in

vitro and in cell-based assays to determine its biological activity and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15545289#commercial-sources-for-11-
hydroxynonadecanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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